Cas no 1017778-88-9 (3-Chloro-4-ethoxy-5-fluorobenzyl alcohol)

• Product Name: 3-Chloro-4-ethoxy-5-fluorobenzyl alcohol
• CAS No: 1017778-88-9
• MF: C₉H₁₀ClFO₂
• MW: 204.625905513763
• CID: 3161255
• PubChem ID: 46737658
• Update Time: 2025-10-29

3-Chloro-4-ethoxy-5-fluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-ethoxy-5-fluorobenzyl alcohol
• 3-Chloro-4-ethoxy-5-fluorobenzylalcohol
• AKOS015956564
• CS-0193879
• E90270
• (3-chloro-4-ethoxy-5-fluorophenyl)methanol
• MFCD09832341
• JS-4745
• 1017778-88-9

• MDL： MFCD09832341
• Inchi： 1S/C9H10ClFO2/c1-2-13-9-7(10)3-6(5-12)4-8(9)11/h3-4,12H,2,5H2,1H3
• InChI Key： DUWRGOSLIVJCQY-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(F)=C(OCC)C(Cl)=C1

Computed Properties

• Exact Mass: 204.035
• Monoisotopic Mass: 204.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 291.6±35.0 °C at 760 mmHg
• Flash Point: 130.1±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-Chloro-4-ethoxy-5-fluorobenzyl alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Chloro-4-ethoxy-5-fluorobenzyl alcohol

3-Chloro-4-Ethoxy-5-Fluorobenzyl Alcohol: A Comprehensive Overview

3-Chloro-4-Ethoxy-5-Fluorobenzyl Alcohol (CAS No. 1017778-88-9) is a versatile organic compound with a unique structure that makes it valuable in various chemical and pharmaceutical applications. This compound belongs to the class of benzyl alcohols, characterized by the presence of a benzene ring substituted with specific functional groups. The molecule features a chlorine atom at position 3, an ethoxy group at position 4, and a fluorine atom at position 5, along with a hydroxymethyl group (-CH2OH) attached to the benzene ring. These substituents contribute to its distinct chemical properties and reactivity.

The synthesis of 3-Chloro-4-Ethoxy-5-Fluorobenzyl Alcohol involves multi-step organic reactions, often starting from aromatic precursors. Recent advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the hydroxymethyl group onto the aromatic ring. These methods not only enhance yield but also reduce the environmental footprint of the synthesis process.

One of the key applications of 3-Chloro-4-Ethoxy-5-Fluorobenzyl Alcohol is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of bioactive compounds. Its structure allows for further functionalization, making it a valuable building block in drug discovery programs. For example, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant activities, which could be harnessed for developing new therapeutic agents.

In addition to its pharmaceutical applications, 3-Chloro-4-Ethoxy-5-Fluorobenzyl Alcohol finds utility in agrochemicals and materials science. In agrochemistry, it can be used as an intermediate in the synthesis of pesticides and herbicides. Recent research has focused on optimizing its stability under environmental conditions to ensure efficacy in agricultural settings. Meanwhile, in materials science, this compound has been explored for its potential in synthesizing advanced polymers and coatings with tailored properties.

The chemical stability and reactivity of 3-Chloro-4-Ethoxy-5-Fluorobenzyl Alcohol are influenced by its substituents. The electron-withdrawing groups, such as chlorine and fluorine, deactivate the benzene ring, making it less reactive towards electrophilic substitution reactions. However, the presence of the hydroxymethyl group introduces some activating effects, balancing the overall reactivity of the molecule. This interplay between substituents makes it a fascinating subject for studying aromatic chemistry.

Recent studies have also highlighted the importance of stereochemistry in 3-Chloro-4-Ethoxy-5-Fluorobenzyl Alcohol derivatives. Researchers have investigated how stereochemical arrangements affect biological activity, paving the way for enantioselective syntheses that could lead to more effective drugs with fewer side effects. Such advancements underscore the compound's significance in modern medicinal chemistry.

In conclusion, 3-Chloro-4-Ethoxy-5-Fluorobenzyl Alcohol (CAS No. 1017778-88-9) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structure and reactivity make it an essential intermediate in organic synthesis, while ongoing research continues to unlock its full potential across diverse fields.